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Compound of Interest

Compound Name: 1,3,5-Triisopropylbenzene

Cat. No.: B7725177

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,3,5-Triisopropylbenzene, along with detailed experimental protocols for its
synthesis, purification, and analysis.

Core Properties of 1,3,5-Triisopropylbenzene

1,3,5-Triisopropylbenzene is an aromatic hydrocarbon characterized by a benzene ring
substituted with three isopropyl groups at the 1, 3, and 5 positions.[1] This symmetrical
substitution pattern confers unique properties, including high thermal stability and
hydrophobicity.[1] Its chemical formula is CisHz4, and its molecular weight is approximately
204.35 g/mol .[2][3] The IUPAC name for this compound is 1,3,5-tri(propan-2-yl)benzene.[2] It
IS a clear, colorless liquid at room temperature.[1][2]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 1,3,5-
Triisopropylbenzene.
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Property

Value

Molecular Formula

CisH24[1][2][3][4]

Linear Formula

CeH3[CH(CHs)2]s

Molecular Weight 204.35 g/mol [1][2]

CAS Number 717-74-8[1][2][4]
Appearance Clear colorless liquid[1][2]
Density 0.845 g/mL at 25 °C
Boiling Point 232-236 °C[1]

Melting Point -7 °C[1]

Refractive Index

n20/D 1.488[1]

Flash Point

87 °C (closed cup)

Experimental Protocols

1,3,5-Triisopropylbenzene is utilized in various research and industrial applications, including

as a solvent in organic synthesis, a monomer for specialty polymers, and a reference standard

in chromatography.[1] It also serves as an intermediate in the production of specialty

chemicals.[1]

Synthesis of 1,3,5-Triisopropylbenzene via Alkylation

A common method for synthesizing 1,3,5-Triisopropylbenzene is through the alkylation of

benzene with propylene, often using a catalyst.[5][6]

Protocol: Synthesis using an lonic Liquid Catalyst[6]

o Catalyst System: An ionic liquid, such as 2AICIs/EtsNHCI, is used as the catalyst.

e Reaction Setup: Benzene and the ionic liquid catalyst are introduced into a suitable reactor.

The recommended volume ratio of the ionic liquid is 0.1 relative to benzene.
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» Alkylation: Propylene gas is bubbled through the reaction mixture at a controlled flow rate
(e.g., 3.50 mL/s).

» Temperature Control: The reaction is maintained at an optimal temperature, typically around
50 °C.

o Post-Alkylation: A moderate post-alkylation step can be employed to increase the yield of the
desired 1,3,5-isomer over the 1,2,4-isomer.

 Purification: The final product is purified by fractionation to obtain pure 1,3,5-
Triisopropylbenzene.

Purification of 1,3,5-Triisopropylbenzene

Commercial or crude 1,3,5-Triisopropylbenzene may contain impurities such as the 1,2,4-
isomer.[5] A patented method for purification involves selective sulfonation.[7]

Protocol: Purification via Sulfonation[7]

e Reaction Mixture: Impure 1,3,5-Triisopropylbenzene is combined with a sulfonating agent,
such as chlorosulfonic acid, in a reaction vessel (e.g., a round-bottomed flask). A typical
molar ratio is about 20 mol percent of the sulfonating agent relative to the impure compound.

o Temperature: The mixture is stirred or agitated at a temperature between 0 °C and 50 °C,
with room temperature (around 23 °C) being preferable.

o Reaction: The sulfonating agent reacts preferentially with impurities.

o Extraction and Collection: The purified 1,3,5-Triisopropylbenzene, which does not react
under these conditions, is then collected. This can be achieved through sequential
extractions, for instance, with a 15% aqueous ammonia solution followed by water.

o Purity Analysis: The purity of the final product can be confirmed using vapor phase
chromatography (VPC).

Logical Workflow and Visualization
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The following diagram illustrates the general workflow for the synthesis and subsequent
purification of 1,3,5-Triisopropylbenzene, highlighting the key stages from raw materials to the
final, high-purity product.
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Caption: Workflow for the synthesis and purification of 1,3,5-Triisopropylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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